Cas no 1351644-89-7 (1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea
• CAS No: 1351644-89-7
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 6525794
• Update Time: 2025-05-19

1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea
• Urea, N-(1,2,3,4-tetrahydro-1-oxo-7-isoquinolinyl)-N'-(2-thienylmethyl)-

• Inchi： 1S/C15H15N3O2S/c19-14-13-8-11(4-3-10(13)5-6-16-14)18-15(20)17-9-12-2-1-7-21-12/h1-4,7-8H,5-6,9H2,(H,16,19)(H2,17,18,20)
• InChI Key： KEPNSDGQABVNSL-UHFFFAOYSA-N
• SMILES： N(C1=CC2=C(C=C1)CCNC2=O)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea

1-(1-Oxo-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-3-(Thiophen-2-Yl)Methylurea: A Comprehensive Overview

The compound with CAS No. 1351644-89-7, commonly referred to as 1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of isoquinoline, a heterocyclic aromatic compound, and incorporates a thiophene moiety, which is known for its electronic properties and versatility in chemical synthesis.

The isoquinoline core of this compound is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The tetrahydroisoquinoline moiety introduces saturation into the structure, enhancing its stability and bioavailability. The oxo group at position 1 further modifies the electronic environment of the molecule, potentially influencing its reactivity and interaction with biological systems.

The thiophene group attached at position 3 of the isoquinoline ring adds a layer of complexity to the molecule's structure. Thiophene is a five-membered aromatic heterocycle with sulfur as the heteroatom, known for its ability to participate in various chemical reactions and its role in stabilizing conjugated systems. This substitution pattern suggests that the compound may exhibit unique electronic properties and reactivity compared to its unsubstituted counterparts.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its structural features make it an attractive candidate for exploring interactions with biological targets such as enzymes and receptors. The methylurea group at position 7 further enhances the molecule's versatility by providing additional sites for functionalization and interaction with biological systems.

From a synthetic standpoint, the preparation of this compound involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of tetrahydroisoquinoline derivatives, followed by functionalization at specific positions to introduce the thiophene and methylurea groups.

One of the most promising applications of this compound lies in its potential as a lead molecule in medicinal chemistry. Its structural complexity and functional groups make it an ideal candidate for exploring interactions with various biological targets. Recent research has focused on evaluating its activity against enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The combination of isoquinoline and thiophene moieties introduces unique electronic properties that could be harnessed in the development of advanced materials such as organic semiconductors or sensors.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and potential binding modes with biological targets.

In conclusion, 1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)methylurea represents a fascinating example of how structural diversity can be leveraged to create molecules with diverse applications across multiple disciplines.